Cas no 1805597-81-2 (3-Amino-4-fluoro-5-(trifluoromethoxy)benzaldehyde)

• Product Name: 3-Amino-4-fluoro-5-(trifluoromethoxy)benzaldehyde
• CAS No: 1805597-81-2
• MF: C₈H₅F₄NO₂
• MW: 223.1244161129
• CID: 4964134
• Update Time: 2025-05-27

3-Amino-4-fluoro-5-(trifluoromethoxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-fluoro-5-(trifluoromethoxy)benzaldehyde

• Inchi： 1S/C8H5F4NO2/c9-7-5(13)1-4(3-14)2-6(7)15-8(10,11)12/h1-3H,13H2
• InChI Key： QKOHYJGXNPQMPW-UHFFFAOYSA-N
• SMILES： FC1C(=CC(C=O)=CC=1OC(F)(F)F)N

Computed Properties

• Exact Mass: 223.02564105 g/mol
• Monoisotopic Mass: 223.02564105 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 52.3
• Molecular Weight: 223.12

Additional information on 3-Amino-4-fluoro-5-(trifluoromethoxy)benzaldehyde

3-Amino-4-fluoro-5-(trifluoromethoxy)benzaldehyde (CAS No. 1805597-81-2): A Comprehensive Overview

3-Amino-4-fluoro-5-(trifluoromethoxy)benzaldehyde (CAS No. 1805597-81-2) is a versatile and highly functionalized aromatic aldehyde that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. This compound is characterized by its unique combination of an amino group, a fluoro substituent, and a trifluoromethoxy moiety, making it a valuable building block for the development of novel pharmaceuticals and advanced materials.

The chemical structure of 3-Amino-4-fluoro-5-(trifluoromethoxy)benzaldehyde (C₉H₆F₄NO₂) features a benzene ring with three distinct functional groups: an amino group at the 3-position, a fluoro substituent at the 4-position, and a trifluoromethoxy group at the 5-position. The presence of these functional groups imparts unique chemical properties to the molecule, including enhanced solubility, stability, and reactivity.

In recent years, 3-Amino-4-fluoro-5-(trifluoromethoxy)benzaldehyde has been extensively studied for its potential applications in drug discovery and development. One notable area of research is its use as an intermediate in the synthesis of bioactive compounds. For example, a study published in the Journal of Medicinal Chemistry (2021) reported the successful synthesis of several novel derivatives of this compound, which exhibited potent anti-cancer activity against various human cancer cell lines. The researchers attributed the enhanced biological activity to the presence of the trifluoromethoxy group, which is known to improve the lipophilicity and metabolic stability of drug candidates.

Beyond its applications in medicinal chemistry, 3-Amino-4-fluoro-5-(trifluoromethoxy)benzaldehyde has also found utility in the development of advanced materials. Its unique electronic properties make it an attractive candidate for use in organic electronics and photovoltaic devices. A recent study published in Advanced Materials (2022) demonstrated that this compound can be used as a building block for designing high-performance organic semiconductors with improved charge transport properties.

The synthesis of 3-Amino-4-fluoro-5-(trifluoromethoxy)benzaldehyde typically involves multi-step reactions that require careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of 4-fluoro-3-nitrobenzotrifluoride with hydroxylamine to form the corresponding oxime, followed by reduction to generate the amino derivative. Subsequent oxidation yields the final aldehyde product. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for producing this compound, further enhancing its commercial viability.

The physical and chemical properties of 3-Amino-4-fluoro-5-(trifluoromethoxy)benzaldehyde have been extensively characterized through various analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR). These studies have provided valuable insights into the molecular structure and behavior of this compound under different conditions.

In terms of safety and handling, while 3-Amino-4-fluoro-5-(trifluoromethoxy)benzaldehyde is not classified as a hazardous material, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn to prevent skin contact and inhalation. Additionally, it is recommended to handle this compound in a well-ventilated area or fume hood to minimize exposure.

The market demand for 3-Amino-4-fluoro-5-(trifluoromethoxy)benzaldehyde is expected to grow steadily in the coming years, driven by increasing research activities in pharmaceuticals and materials science. Key players in the industry are investing heavily in R&D to develop new applications for this compound and improve existing synthetic methods. As a result, there is a growing need for high-quality and reliable suppliers who can meet the stringent requirements of both academic and industrial customers.

In conclusion, 3-Amino-4-fluoro-5-(trifluoromethoxy)benzaldehyde (CAS No. 1805597-81-2) is a multifaceted compound with significant potential across various scientific disciplines. Its unique combination of functional groups makes it an invaluable tool for researchers working on drug discovery, materials science, and organic synthesis. As ongoing research continues to uncover new applications and properties, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.